Cas no 2171578-63-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobut-2-ynoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobut-2-ynoic acid
• CAS No: 2171578-63-3
• MF: C₂₅H₂₂N₄O₅
• MW: 458.465985774994
• CID: 6470967
• PubChem ID: 165501020
• Update Time: 2025-05-28

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobut-2-ynoic acid
• EN300-1550673
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]but-2-ynoic acid
• 2171578-63-3

• Inchi： 1S/C25H22N4O5/c1-29-14-16(13-27-29)23(24(32)26-12-6-11-22(30)31)28-25(33)34-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,13-14,21,23H,12,15H2,1H3,(H,26,32)(H,28,33)(H,30,31)
• InChI Key： WFVKLUYLJBLSIX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC#CC(=O)O)=O)C1C=NN(C)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.15901982g/mol
• Monoisotopic Mass: 458.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobut-2-ynoic acid

Research Briefing on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobut-2-ynoic acid (CAS: 2171578-63-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of novel compounds such as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobut-2-ynoic acid (CAS: 2171578-63-3) in drug discovery and development. This compound, characterized by its unique structural features, has garnered attention for its potential applications in targeted therapies and biochemical research.

The synthesis and characterization of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobut-2-ynoic acid have been detailed in recent publications. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to ensure high purity and yield. The compound's structural integrity has been confirmed via nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Preliminary studies suggest that this compound exhibits promising bioactivity, particularly in modulating specific protein-protein interactions (PPIs) involved in cellular signaling pathways. Its incorporation of a pyrazole moiety and an alkyne functional group provides a versatile scaffold for further chemical modifications, making it a valuable tool in medicinal chemistry and drug design.

Current research efforts are focused on exploring the compound's potential as a lead molecule for the development of inhibitors targeting key enzymes and receptors. In vitro assays have demonstrated its efficacy in disrupting pathological pathways associated with inflammatory diseases and certain cancers. Further in vivo studies are warranted to evaluate its pharmacokinetic and pharmacodynamic properties.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobut-2-ynoic acid represents a promising candidate for future therapeutic applications. Its unique chemical structure and bioactivity profile underscore its potential in addressing unmet medical needs. Continued research and collaboration across interdisciplinary fields will be essential to fully realize its therapeutic potential.